Cas no 1394291-45-2 (1-Bromo-3-fluoro-2-methoxy-5-methylbenzene)

1-Bromo-3-fluoro-2-methoxy-5-methylbenzene structure
1394291-45-2 structure
Product Name:1-Bromo-3-fluoro-2-methoxy-5-methylbenzene
CAS No:1394291-45-2
MF:C8H8BrFO
MW:219.050925254822
CID:4764283
Update Time:2023-08-15

1-Bromo-3-fluoro-2-methoxy-5-methylbenzene Chemical and Physical Properties

Names and Identifiers

    • 1-Bromo-3-fluoro-2-methoxy-5-methylbenzene
    • Z1244
    • Inchi: 1S/C8H8BrFO/c1-5-3-6(9)8(11-2)7(10)4-5/h3-4H,1-2H3
    • InChI Key: RYLULHNQORYBDT-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C)C=C(C=1OC)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 131
  • XLogP3: 3
  • Topological Polar Surface Area: 9.2

1-Bromo-3-fluoro-2-methoxy-5-methylbenzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Aaron
AR01DO6O-1g
1-Bromo-3-fluoro-2-methoxy-5-methylbenzene
1394291-45-2 95%
1g
$204.00 2025-02-12
A2B Chem LLC
AX16388-250mg
1-Bromo-3-fluoro-2-methoxy-5-methylbenzene
1394291-45-2 98%
250mg
$63.00 2024-04-20
A2B Chem LLC
AX16388-1g
1-Bromo-3-fluoro-2-methoxy-5-methylbenzene
1394291-45-2 98%
1g
$142.00 2024-04-20
A2B Chem LLC
AX16388-5g
1-Bromo-3-fluoro-2-methoxy-5-methylbenzene
1394291-45-2 98%
5g
$532.00 2024-04-20
A2B Chem LLC
AX16388-500mg
1-Bromo-3-fluoro-2-methoxy-5-methylbenzene
1394291-45-2 97%
500mg
$131.00 2024-01-04
Aaron
AR01DO6O-5g
1-Bromo-3-fluoro-2-methoxy-5-methylbenzene
1394291-45-2 95%
5g
$610.00 2025-02-12
Aaron
AR01DO6O-10g
1-Bromo-3-fluoro-2-methoxy-5-methylbenzene
1394291-45-2
10g
$780.00 2023-12-16
Recommended suppliers
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited